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Compound Name: Fichtelite

Cat. No.: B1623743 Get Quote

Fichtelite: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fichtelite is a rare, naturally occurring saturated hydrocarbon mineral with the molecular

formula C₁₉H₃₄.[1][2][3] It is a cyclic hydrocarbon, chemically identified as dimethyl-isopropyl-

perhydrophenanthrene or 18-norabietane.[3] This technical guide provides an in-depth

overview of the known physical and chemical properties of fichtelite, compiled from various

scientific sources. The information is presented to be a valuable resource for researchers,

scientists, and professionals in drug development who may be interested in this unique natural

compound. This document summarizes its structural details, physical characteristics, and

available spectral information, and outlines a general methodology for its study.

Chemical and Physical Properties
Fichtelite is a well-characterized organic mineral. Its chemical identity and physical properties

have been determined through various analytical techniques.

Chemical Identification
The chemical structure of fichtelite has been elucidated, and it is systematically named

according to IUPAC nomenclature.
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Property Value Source

Molecular Formula C₁₉H₃₄ [1][2][3]

Molecular Weight 262.5 g/mol [1]

IUPAC Name

(2S,4aS,4bS,8S,8aS,10aS)-4b

,8-dimethyl-2-propan-2-yl-

2,3,4,4a,5,6,7,8,8a,9,10,10a-

dodecahydro-1H-

phenanthrene

[1]

InChI

InChI=1S/C19H34/c1-13(2)15-

7-10-18-16(12-15)8-9-17-

14(3)6-5-11-19(17,18)4/h13-

18H,5-12H2,1-

4H3/t14-,15-,16-,17-,18-,19-/m

0/s1

[1]

InChIKey
HTNCYKZTYXSRHL-

DYKIIFRCSA-N
[1]

SMILES

C[C@H]1CCC[C@]2([C@H]1

CC[C@@H]3[C@@H]2CC--

INVALID-LINK--C(C)C)C

[1]

CAS Number 2221-95-6 [1]

Physical Properties
Fichtelite presents as a soft, transparent mineral with a greasy luster.[2][3] It is found in

fossilized wood, particularly in regions like Bavaria, Germany.[4][5]
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Property Value Source

Color Colorless, white, pale yellow [2][3]

Luster Greasy [2][3]

Transparency Transparent [2][3]

Hardness (Mohs) 1 (very soft) [4]

Cleavage Good on {001} and {100} [2]

Density (calculated) 0.631 g/cm³ [2][3]

Specific Gravity 1.032 [4]

Melting Point 44.2–45.0 °C [2]

Boiling Point 235-236 °C at 43 mmHg

Solubility Soluble in ether [6]

Crystallography
Fichtelite crystallizes in the monoclinic system.[2][3] Its crystal structure has been determined

by X-ray diffraction.

Property Value Source

Crystal System Monoclinic [2][3]

Crystal Class Sphenoidal (2) [3]

Space Group P2₁ [3]

Cell Parameters
a = 10.7 Å, b = 7.45 Å, c =

10.82 Å, β = 105.85°
[3]

Unit Cell Volume 829.72 Å³ [3]

Experimental Protocols
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While detailed, step-by-step experimental protocols for the isolation and analysis of fichtelite
are not readily available in the public domain, a general workflow for the characterization of a

natural product like fichtelite can be outlined. This workflow is based on standard analytical

techniques used in natural product chemistry and mineralogy.

General Experimental Workflow
The characterization of fichtelite would typically involve its isolation from a natural source,

followed by purification and structure elucidation using a combination of spectroscopic and

crystallographic methods.
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General Experimental Workflow for Fichtelite Characterization

Isolation & Purification

Structural Analysis Property Determination

Sample Collection
(Fossilized Wood)

Solvent Extraction
(e.g., with ether)

Chromatographic Purification
(e.g., Column Chromatography)

Spectroscopic Analysis
(NMR, IR, MS) X-ray Crystallography Physical Property Measurement

(Melting Point, Density, etc.)

Structure Elucidation

Click to download full resolution via product page

Caption: A generalized workflow for the isolation, purification, and characterization of fichtelite.

Spectral Data
Spectroscopic data is crucial for the unambiguous identification and structural confirmation of

chemical compounds. For fichtelite, spectral data is available in various databases.
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¹³C NMR Spectroscopy: The ¹³C NMR spectrum of fichtelite is available in public databases,

which provides information about the carbon skeleton of the molecule.[1]

Mass Spectrometry (GC-MS): Gas chromatography-mass spectrometry data for fichtelite
can be found, offering insights into its molecular weight and fragmentation pattern.[1]

Infrared (IR) Spectroscopy: Vapor phase IR spectral data for fichtelite is also available,

which helps in identifying the types of chemical bonds present in the molecule.[1]

Due to copyright and data format limitations, the actual spectra are not reproduced here.

Researchers are encouraged to consult the SpectraBase and PubChem databases for detailed

spectral information.

Molecular Structure
The molecular structure of fichtelite is a complex, non-planar arrangement of three fused six-

membered rings with methyl and isopropyl substituents.

Chemical Structure of Fichtelite

Fichtelite (C₁₉H₃₄)

Click to download full resolution via product page

Caption: 2D representation of the molecular structure of fichtelite.

Conclusion
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Fichtelite is a fascinating naturally occurring hydrocarbon with a well-defined chemical

structure and a unique set of physical properties. This guide provides a consolidated source of

technical information for scientists and researchers. The provided data on its chemical identity,

physical characteristics, and crystallographic parameters, along with the outlined general

experimental approach, should serve as a solid foundation for further investigation and

potential applications of this rare mineral. The lack of readily available, detailed experimental

protocols and thermodynamic data highlights areas where further research could be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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